BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Chloroquinolin-6-amine CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloroquinolin-6-amine

Cat. No.: B564207

In-Depth Technical Guide: 3-Chloroquinolin-6-
amine

CAS Number: 103028-96-2 Molecular Formula: CsH7CIN2

This technical guide provides a comprehensive overview of 3-Chloroquinolin-6-amine, a
heterocyclic compound of interest to researchers, scientists, and drug development
professionals. This document details its chemical properties, potential synthetic routes, and
prospective applications in drug discovery, with a focus on its role as a scaffold for kinase
inhibitors.

Chemical and Physical Properties

3-Chloroquinolin-6-amine is a solid compound at room temperature. The following table
summarizes its key physicochemical properties.
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Property Value Reference
CAS Number 103028-96-2

Molecular Formula CoH7CIN2

Molecular Weight 178.62 g/mol

Melting Point 170-171 °C

Boiling Point (Predicted) 340.2+22.0°C

Density (Predicted) 1.363 + 0.06 g/cm?3

pKa (Predicted) 3.21+£0.14

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Chloroquinolin-6-amine
is not readily available in public literature, its synthesis can be approached through established
methods for the preparation of substituted quinolines. A plausible synthetic strategy involves
the construction of the quinoline core followed by functional group interconversions.

Proposed Synthetic Pathway

A potential route to 3-Chloroquinolin-6-amine could involve a multi-step synthesis starting
from a suitably substituted aniline. The core quinoline structure can be formed via classic
reactions such as the Combes or Doebner-von Miller synthesis, followed by chlorination and
amination steps.

 To cite this document: BenchChem. [3-Chloroquinolin-6-amine CAS number and molecular
formula). BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b564207#3-chloroquinolin-6-amine-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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